ethyl 3-[(chloroacetyl)amino]-5-fluoro-1H-indole-2-carboxylate

• IUPAC Name: ethyl 3-[(2-chloroacetyl)amino]-5-fluoro-1H-indole-2-carboxylate
• InChI: InChI=1S/C13H12ClFN2O3/c1-2-20-13(19)12-11(17-10(18)6-14)8-5-7(15)3-4-9(8)16-12/h3-5,16H,2,6H2,1H3,(H,17,18)
• InChI Key: IFGIXEWFGKASAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(N1)C=CC(=C2)F)NC(=O)CCl
• Molecular Formula: C13H12ClFN2O3
• DSSTOX Substance ID: DTXSID301171536
• Molecular Weight: 298.70 g/mol
• CAS RN: 1134334-58-9

Description

Ethyl 3-[(chloroacetyl)amino]-5-fluoro-1H-indole-2-carboxylate is a chemical compound with the molecular formula C13H12ClFN2O3 and a molecular weight of 298.70. It is used in scientific research for its diverse applications.

Synthesis Analysis

The synthesis of this compound might involve a nucleophilic addition / elimination reaction between acyl chlorides (acid chlorides) and amines. The reaction of aldehydes and ketones with ammonia or 1º-amines forms imine derivatives, also known as Schiff bases. Acid chlorides react with ammonia, 1º amines, and 2º amines to form amides.

Molecular Structure Analysis

The molecular structure of this compound includes a benzene ring fused to a pyrrole ring, which is a characteristic of indole compounds. The presence of the indole scaffold in the amino acid tryptophan, neurotransmitter serotonin, and plant-based alkaloids has caused many medicinal properties.

Chemical Reactions Analysis

Amines are good nucleophiles and react with sulfonyl groups to form sulfonamides. The reaction to form sulfonamides occurs under alkaline conditions to keep the amine nucleophilic. The mechanism for the sulfonation reaction is analogous to the acylation mechanism.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 298.70 and a molecular formula of C13H12ClFN2O3. It is recommended to store it at room temperature.

Scientific Research Applications

Antiviral Activity

Research has identified certain derivatives of ethyl 3-[(chloroacetyl)amino]-5-fluoro-1H-indole-2-carboxylate as having antiviral properties. For instance, ethyl 5-hyroxy-2-(dimethylaminomethyl)-1-methyl-6-fluoro-1H-indole-3-carboxylate has shown significant activity against viruses such as bovine viral diarrhea virus (BVDV), hepatitis C virus (HCV), and the A/Aichi/2/69(H3N2) influenza virus. These compounds effectively suppressed virus replication in cell cultures and demonstrated efficacy in models of influenza-induced pneumonia in mice (Ivashchenko et al., 2015).

Antibacterial Activity

Certain modifications of this compound have been explored for their antibacterial potential. For example, derivatives like 7-(3-amino-1-pyrrolidinyl)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid and its analogues have shown promising antibacterial activity, suggesting a potential for further exploration in this area (Egawa et al., 1984).

Synthesis and Reactivity

Studies have focused on the synthesis and reactivity of compounds related to this compound, providing insights into their chemical behavior and potential for creating more effective derivatives. For instance, research on the reactivity of chloroacetylated β-enamino compounds, which include derivatives of this chemical, has led to the development of new methods for synthesizing polyfunctionalized heterocyclic compounds (Braibante et al., 2002).

Allosteric Modulation

Exploration into the allosteric modulation of cannabinoid CB1 receptors has included compounds like Org 27569, which is structurally similar to this compound. These studies provide a foundation for understanding how modifications of this chemical could influence its interaction with biological systems, offering potential pathways for therapeutic development (Price et al., 2005).

Mechanism of Action

Target of Action

Ethyl 3-[(chloroacetyl)amino]-5-fluoro-1H-indole-2-carboxylate is an indole derivative . Indole derivatives have been the focus of many researchers in the study of pharmaceutical compounds for many years . The presence of a carboxamide moiety at positions 2 and 3 gives unique inhibitory properties to these compounds . The primary targets of this compound are a variety of enzymes and proteins .

Mode of Action

The presence of the carboxamide moiety in indole derivatives causes hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity . The interaction of indole 3-carboxamide derivatives with renin enzyme is primarily electrostatic, secondly hydrophobic, and thirdly steric . The presence of polar and charged groups in the interaction with the renin enzyme causes hydrogen bond and salt-bridge networks .

Action Environment

This compound, like other indole derivatives, holds promise for future pharmacological applications due to its unique inhibitory properties .

Future Directions

Given the unique properties of this compound, it is an excellent candidate for medicinal chemistry, drug discovery, and organic synthesis studies. It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds.